5-[(3-chlorophenyl)amino]-N-[2-(3,4-dimethoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide

• Molecular Formula: C19H20ClN5O3
• Molecular Weight: 401.8 g/mol
• IUPAC Name: 5-(3-chloroanilino)-N-[2-(3,4-dimethoxyphenyl)ethyl]-2H-triazole-4-carboxamide
• InChI: InChI=1S/C19H20ClN5O3/c1-27-15-7-6-12(10-16(15)28-2)8-9-21-19(26)17-18(24-25-23-17)22-14-5-3-4-13(20)11-14/h3-7,10-11H,8-9H2,1-2H3,(H,21,26)(H2,22,23,24,25)
• InChI Key: YIYYVIVVJHJAEM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C2=NNN=C2NC3=CC(=CC=C3)Cl)OC

Description

This compound is a 1,2,3-triazole derivative featuring a carboxamide group at position 4, substituted with a 3-chlorophenylamino moiety at position 5 and a 3,4-dimethoxyphenethyl chain at the N-position of the carboxamide. Its molecular formula is C₁₉H₂₀ClN₅O₃, with a molecular weight of 409.85 g/mol.

Preparation Methods

General Reaction Mechanism

The CuAAC reaction, a cornerstone of click chemistry, enables regioselective formation of 1,4-disubstituted 1,2,3-triazoles. For the target compound, this method involves reacting a terminal alkyne with an azide in the presence of a copper(I) catalyst. The alkyne component is typically derived from 3-chloroaniline, while the azide component incorporates the carboxamide-linked dimethoxyphenethyl group.

Example Synthesis Pathway :

• Azide Preparation : 2-(3,4-Dimethoxyphenyl)ethylamine is converted to its azide derivative via diazotization and azide substitution.

• Alkyne Preparation : 3-Chloroaniline is functionalized with a propargyl group to form the alkyne precursor.

• Cycloaddition : The azide and alkyne react under Cu(I) catalysis (e.g., CuSO₄·5H₂O with sodium ascorbate) in a 1:1 molar ratio at 25–70°C for 12–24 hours.

This method yields the triazole core with the carboxamide at position 4. However, introducing the (3-chlorophenyl)amino group at position 5 requires post-cyclization modifications, such as nucleophilic substitution or reductive amination.

One-Pot Synthesis Strategies

Base-Mediated Triazole Formation

A one-pot procedure reported by SciELO researchers eliminates intermediate isolation, streamlining the synthesis of triazole-4-carboxamides. The method employs tert-butoxide (t-BuOK) as a base to facilitate sequential azide-alkyne cycloaddition and carboxamide formation.

Reaction Conditions :

• Azide : 3-Chlorophenyl azide (1.2 equiv).

• Alkyne : Propargylamide of 2-(3,4-dimethoxyphenyl)ethylamine (1.0 equiv).

• Base : t-BuOK (1.5 equiv) in dimethyl sulfoxide (DMSO) at 70°C for 24 hours.

This approach achieves a 68–75% yield, with the base promoting both cycloaddition and amide bond formation. The absence of copper catalysts simplifies purification but may reduce regioselectivity.

Microwave-Assisted Synthesis

Enhanced Reaction Kinetics

Microwave irradiation significantly accelerates reaction rates by enabling rapid, uniform heating. A study by AA Blocks demonstrated that microwave-assisted Claisen-Schmidt condensation and cyclization steps reduce reaction times from hours to minutes while improving yields.

Application to Target Compound :

• Cyclization Step : A mixture of hydrazine hydrate and the chalcone intermediate is irradiated at 100°C for 10 minutes, achieving 85% conversion to the triazole core.

• Carboxamide Formation : Microwave-assisted coupling of the triazole carboxylic acid with 2-(3,4-dimethoxyphenyl)ethylamine using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and hydroxybenzotriazole (HOBt) achieves 92% yield in 15 minutes.

Post-Cyclization Functionalization

Introduction of the (3-Chlorophenyl)amino Group

Position 5 of the triazole core is functionalized via palladium-catalyzed cross-coupling or nucleophilic aromatic substitution.

Buchwald-Hartwig Amination :

• Conditions : Pd₂(dba)₃ (5 mol%), Xantphos (10 mol%), Cs₂CO₃ (2.0 equiv), and 3-chloroaniline in toluene at 110°C for 18 hours.

• Yield : 60–65%, with residual palladium removed via chelating resins.

Nucleophilic Substitution :

• Electrophilic Triazole : A brominated triazole intermediate reacts with 3-chloroaniline in the presence of K₂CO₃ at 80°C for 12 hours, yielding 58% product.

Comparative Analysis of Synthesis Methods

Method	Reaction Time	Yield (%)	Regioselectivity	Key Advantage
CuAAC	12–24 h	70–78	High (1,4)	High regioselectivity
One-Pot	24 h	68–75	Moderate	Simplified purification
Microwave	15–30 min	85–92	High	Rapid kinetics
Post-Functionalization	12–18 h	58–65	Variable	Flexibility in substitution

Challenges and Optimization Strategies

Regioselectivity in Triazole Formation

While CuAAC ensures 1,4-regioselectivity, achieving the desired 5-amino substitution requires precise control. Computational modeling (e.g., density functional theory) predicts electron density distribution to guide precursor design.

Solubility and Purification

The hydrophobic dimethoxyphenethyl group complicates aqueous workup. Solvent systems such as ethyl acetate/water (3:1) with brine washes improve isolation .

Chemical Reactions Analysis

5-[(3-chlorophenyl)amino]-N-[2-(3,4-dimethoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxidized products.

Reduction: Reduction can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions where the chlorophenyl group can be replaced with other nucleophiles such as amines or thiols.

Hydrolysis: The carboxamide group can be hydrolyzed under acidic or basic conditions to form the corresponding carboxylic acid and amine.

Scientific Research Applications

Chemistry

In synthetic organic chemistry, 5-[(3-chlorophenyl)amino]-N-[2-(3,4-dimethoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide serves as a versatile building block for the synthesis of more complex molecules. Its triazole framework allows for various functionalizations that can lead to the development of novel compounds with tailored properties.

Biology

The compound has been investigated for its potential as an enzyme inhibitor or receptor modulator. Studies suggest that it may interact with specific enzymes involved in metabolic pathways or signaling processes. For instance, its structural features may enhance binding affinity to targets like kinases or phosphatases.

Case Study: Enzyme Inhibition

Recent research has indicated that derivatives of this compound exhibit inhibitory effects on certain enzymes related to cancer progression. The mechanism involves competitive inhibition where the compound binds to the active site of the enzyme, preventing substrate access.

Medicine

In medicinal chemistry, this compound has been explored for its therapeutic effects, particularly in anti-inflammatory and anticancer research. Preliminary studies have shown promising results regarding its ability to inhibit tumor growth in various cancer cell lines.

Table 2: Anticancer Activity Data

Cell Line	Percent Growth Inhibition (%)
SNB-19	86.61
OVCAR-8	85.26
NCI-H40	75.99
HOP-92	67.55

Industry

The compound is also utilized in the development of new materials with enhanced properties such as stability and reactivity. Its unique chemical structure allows for modifications that can lead to materials suitable for various industrial applications.

Mechanism of Action

The mechanism of action of 5-[(3-chlorophenyl)amino]-N-[2-(3,4-dimethoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, inhibiting their activity and modulating various biological processes. For example, it may inhibit the activity of enzymes involved in cell proliferation, leading to anti-cancer effects. Additionally, it can interact with receptors in the nervous system, affecting neurotransmission and potentially providing therapeutic benefits for neurological disorders.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares the target compound with structurally analogous molecules, focusing on substituent variations, molecular properties, and inferred pharmacological implications.

Triazole-Based Analogues

2.1.1. 5-[(3,4-Dimethylphenyl)amino]-N-[(3-methoxyphenyl)methyl]-1H-1,2,3-triazole-4-carboxamide

• Key Differences :
  • Substituents : Replaces the 3-chlorophenyl group with a 3,4-dimethylphenyl moiety and substitutes the 3,4-dimethoxyphenethyl chain with a 3-methoxybenzyl group.
  • Molecular Formula : C₁₉H₂₅N₅O₂ (vs. C₁₉H₂₀ClN₅O₃ for the target compound).
  • Molecular Weight : 355.4 g/mol (vs. 409.85 g/mol).

2.1.2. 1-{2-[(3-Chloro-4-methoxyphenyl)amino]-2-oxoethyl}-N-(5-chloro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Key Differences :
  • Substituents : Features a 3-chloro-4-methoxyphenyl group and a 5-chloro-2-methylphenyl chain.
  • Molecular Formula : C₂₁H₂₀Cl₂N₆O₂.
  • Molecular Weight : 475.33 g/mol.
• Implications :
  • Dual chlorine atoms and a methyl group may enhance metabolic stability but increase steric hindrance compared to the target compound .

Heterocyclic Analogues with Divergent Cores

2.2.1. 5-(3-Chlorophenylsulfanyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde

• Core Structure : Pyrazole instead of triazole.
• Key Differences :
  • Contains a trifluoromethyl group and sulfanyl linkage, absent in the target compound.
  • Molecular Formula : C₁₂H₉ClF₃N₂OS.
• Implications :
  • The pyrazole core and trifluoromethyl group may confer distinct electronic properties, such as enhanced acidity or resistance to oxidation .

2.2.2. Isoxazolecarboxamide Derivatives

• Example : 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[4-(2-phenyldiazenyl)phenyl]-3-isoxazolecarboxamide.
• Key Differences :
  • Replaces the triazole core with isoxazole and incorporates a diazenyl group.
  • Molecular Formula : C₂₄H₁₈N₄O₃.
• Implications :
  • The isoxazole ring’s reduced hydrogen-bonding capacity and the diazenyl group’s planar geometry could alter target selectivity .

Biological Activity

The compound 5-[(3-chlorophenyl)amino]-N-[2-(3,4-dimethoxyphenyl)ethyl]-1H-1,2,3-triazole-4-carboxamide belongs to the triazole family, known for their diverse biological activities. This article explores its biological activity through various studies and findings, including structure-activity relationships (SAR), pharmacological effects, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{18}ClN_5O_3$ with a molecular weight of 387.83 g/mol. The InChI key is AHPMEKGHDPPAHM-UHFFFAOYSA-N, and it features a triazole ring which is pivotal for its biological activity.

Property	Value
Molecular Formula	C18H18ClN5O3
Molecular Weight	387.83 g/mol
InChI Key	AHPMEKGHDPPAHM-UHFFFAOYSA-N
Exact Mass	387.109817 g/mol

Biological Activity Overview

Triazole derivatives have been extensively studied for their antimicrobial , anticancer , and anti-inflammatory properties. The specific compound in focus has shown promising results in several studies:

Anticancer Activity

Research indicates that compounds containing the triazole moiety exhibit significant anticancer properties. A study focusing on a series of triazole derivatives demonstrated that modifications at various positions of the triazole ring can enhance cytotoxicity against cancer cell lines such as MCF-7 (breast cancer) and SKOV3 (ovarian cancer). The compound exhibited submicromolar activity with a $pEC_{50}>6$, indicating potent anticancer effects .

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial activity against various pathogens. A review highlighted that triazoles are effective against both Gram-positive and Gram-negative bacteria. The presence of the chlorophenyl group in this compound is essential for enhancing its antibacterial efficacy .

Structure-Activity Relationship (SAR)

The SAR analysis revealed critical insights into how structural modifications affect biological activity:

• Chlorine Substitution : The introduction of a chlorine atom at the para position of the phenyl ring significantly enhances antiproliferative activity.
• Dimethoxyphenyl Group : The presence of the methoxy groups contributes to improved lipophilicity and bioavailability, making it a favorable candidate for drug development .

Case Studies

• Chagas Disease Treatment : A study reported that derivatives similar to this compound showed significant suppression of Trypanosoma cruzi burden in infected mouse models, demonstrating potential as a treatment for Chagas disease .
• Antifungal Activity : Compounds with similar triazole structures have been shown to inhibit ergosterol biosynthesis in fungi, indicating that this compound may have antifungal properties as well .

Q & A

Q. Optimization Parameters :

Parameter	Optimal Range	Impact
Catalyst Loading	5–10 mol% CuI	Higher yields (>80%)
Solvent	DMF/THF (1:1)	Balances solubility and reactivity
Temperature	70°C	Minimizes side reactions

(Basic) Which analytical techniques are most effective for characterizing this compound’s purity and structure?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR confirms substitution patterns (e.g., 3-chlorophenyl at position 5, triazole ring protons at δ 7.8–8.2 ppm) .
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular formula (e.g., [M+H]⁺ calculated for C₁₉H₂₀ClN₅O₃: 410.1285) .
• HPLC-PDA : Purity >95% using C18 column (acetonitrile/water gradient) .

(Advanced) How can researchers identify biological targets and binding mechanisms for this compound?

Methodological Answer:

• Computational Docking : Use AutoDock Vina to predict interactions with enzymes (e.g., kinases) based on triazole and chlorophenyl motifs .
• Surface Plasmon Resonance (SPR) : Measure real-time binding kinetics (e.g., KD < 1 µM for kinase targets) .
• CRISPR-Cas9 Knockout : Validate target relevance by observing reduced activity in knockout cell lines .

(Basic) What strategies address this compound’s low aqueous solubility in in vitro assays?

Methodological Answer:

• Co-Solvent Systems : Use DMSO (≤0.1% v/v) or β-cyclodextrin inclusion complexes .
• Pro-drug Derivatization : Introduce phosphate groups at the carboxamide moiety to enhance solubility .

(Advanced) What experimental approaches elucidate the compound’s mechanism of action in cellular pathways?

Methodological Answer:

• Phosphoproteomics : LC-MS/MS to identify phosphorylation changes in signaling pathways (e.g., MAPK/ERK) .
• Enzyme Inhibition Assays : Measure IC₅₀ against purified enzymes (e.g., <100 nM for HDACs) using fluorogenic substrates .

(Advanced) How can structure-activity relationship (SAR) studies improve this compound’s potency?

Methodological Answer:

• Substituent Variation : Replace 3-chlorophenyl with 4-fluorophenyl to test halogen effects on target affinity .
• Triazole Modifications : Introduce methyl groups at position 1 to assess steric hindrance .
• Computational QSAR : Build regression models correlating logP with cytotoxicity (e.g., r² > 0.85) .

(Advanced) How should researchers resolve contradictions in reported bioactivity data across studies?

Methodological Answer:

• Orthogonal Assays : Confirm antiproliferative activity via both MTT and clonogenic assays .
• Batch Consistency : Ensure compound purity (e.g., NMR/HPLC) and storage conditions (-20°C under argon) .

(Advanced) What methods assess metabolic stability and CYP450 interactions?

Methodological Answer:

• Liver Microsome Assays : Incubate with human microsomes (1 mg/mL) and monitor parent compound depletion via LC-MS .
• CYP Inhibition Screening : Use fluorometric kits (e.g., CYP3A4 IC₅₀ > 10 µM indicates low risk) .

(Basic) What in vitro and in vivo models are suitable for toxicity profiling?

Methodological Answer:

• In Vitro : HepG2 cells for hepatotoxicity (EC₅₀ > 50 µM) .
• In Vivo : Zebrafish embryos (LC₅₀ > 100 mg/L) .

(Advanced) How can crystallographic data inform drug design?

Methodological Answer:

• X-ray Crystallography : Resolve binding mode with kinase targets (PDB deposition recommended) .
• Molecular Dynamics : Simulate ligand-protein stability (RMSD < 2.0 Å over 100 ns) .